Cas no 1708401-73-3 (1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester)

• Product Name: 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester
• CAS No: 1708401-73-3
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 5181537
• Update Time: 2025-06-08

1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester

• Inchi： 1S/C18H20N2O5/c1-4-25-17(22)14-11-15(18(23)24-3)20(19-14)10-9-16(21)13-7-5-12(2)6-8-13/h5-8,11H,4,9-10H2,1-3H3
• InChI Key： ZQKYAICRQLTIEF-UHFFFAOYSA-N
• SMILES： N1(CCC(C2=CC=C(C)C=C2)=O)C(C(OC)=O)=CC(C(OCC)=O)=N1

Additional information on 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester

Introduction to 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester (CAS No. 1708401-73-3)

The compound 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester, identified by its CAS number 1708401-73-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyrazole core with ester functionalities and an aliphatic side chain, has garnered attention for its potential applications in drug discovery and molecular research. The structural motif of this molecule combines elements that are synthetically versatile and biologically relevant, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of pyrazole derivatives has been a cornerstone in medicinal chemistry due to their diverse biological activities and structural flexibility. The presence of both carboxylic acid esters and a methyl ester in the molecular framework of 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester suggests a multifaceted interaction with biological targets. These functional groups not only enhance solubility and metabolic stability but also provide multiple sites for chemical modification, enabling the design of libraries of analogs with tailored pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The pyrazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the aliphatic side chain and ester groups can modulate receptor binding affinity and selectivity. Current research in the field indicates that such modifications can lead to compounds with improved efficacy and reduced side effects. For instance, studies have shown that pyrazole derivatives can interfere with key enzymatic pathways involved in cancer progression by inhibiting kinases or modulating transcription factors.

The synthetic accessibility of 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester is another critical factor contributing to its appeal. The compound can be synthesized through well-established organic reactions, such as condensation reactions to form the pyrazole core followed by esterification steps to introduce the carboxylic acid esters. This synthetic route allows for scalability and cost-effectiveness, which are essential considerations for pharmaceutical development. Additionally, the structural features of this molecule make it amenable to further derivatization using techniques like Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, expanding its utility in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester interacts with biological targets. Molecular docking studies have revealed that this compound can bind to proteins involved in metabolic diseases and neurodegenerative disorders. For example, preliminary simulations suggest that it may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The role of ester functionalities in this compound is particularly noteworthy. Ester groups are commonly found in bioactive molecules due to their ability to enhance membrane permeability and improve bioavailability. In the context of 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester, these esters may also participate in hydrogen bonding interactions with polar residues in protein binding pockets, thereby increasing binding affinity. Furthermore, hydrolysis of these esters within biological systems could release active pharmacophores or trigger prodrug activation mechanisms, offering another layer of pharmacological control.

From a medicinal chemistry perspective, the aliphatic side chain attached to the pyrazole ring provides an additional handle for structure-based drug design. This side chain can be modified to fine-tune physicochemical properties such as lipophilicity or charge distribution. For instance, introducing fluorine atoms or other halogen substituents could enhance metabolic stability while maintaining biological activity. Such modifications are often employed in lead optimization campaigns to achieve better pharmacokinetic profiles and target engagement.

The pharmacological potential of 1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester extends beyond its role as a standalone therapeutic agent. It serves as a valuable building block for more complex molecules through combinatorial chemistry approaches. By integrating this scaffold into larger libraries of compounds, researchers can explore novel interactions and mechanisms of action that may lead to breakthroughs in treating multifaceted diseases.

In conclusion,1-(3-Oxo-3-p-tolyl-propyl)-1H-pyrazole-3,5-dicarboxylic acid 3-ethyl ester 5-methyl ester (CAS No. 1708401-73-3) exemplifies the intersection of synthetic innovation and biological insight in modern drug discovery. Its unique structural features—comprising a pyrazole core with multiple functional groups—make it a promising candidate for further investigation into therapeutic applications across various disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly play an important role in shaping the future of medicinal chemistry.